molecular formula C6H12O4 B026868 1,4-Dioxane-2,6-dimethanol CAS No. 54120-69-3

1,4-Dioxane-2,6-dimethanol

Cat. No. B026868
CAS RN: 54120-69-3
M. Wt: 148.16 g/mol
InChI Key: DXBFGULPNNFLAV-UHFFFAOYSA-N
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Description

1,4-Dioxane-2,6-dimethanol is a low molecular weight compound that is insoluble in water . It reacts with glycidol to form ring-opening polymerization products .


Synthesis Analysis

A practicable synthesis of 2,3-disubstituted 1,4-dioxanes bearing a carbonyl functionality from α,β-unsaturated ketones using the Williamson strategy has been reported . This reaction is useful for the synthesis of functionalized 1,4-dioxane having a carbonyl functionality .


Molecular Structure Analysis

The molecular formula of 1,4-Dioxane-2,6-diyldimethanol is C6H12O4 . It has an average mass of 148.157 Da and a monoisotopic mass of 148.073563 Da .


Chemical Reactions Analysis

1,4-Dioxane is biodegradable under aerobic conditions either by direct metabolism or co-metabolism . The respective roles of these processes depend on both the concentration of 1,4-dioxane and the presence of common chlorinated co-contaminants .


Physical And Chemical Properties Analysis

1,4-Dioxane-2,6-diyldimethanol has a density of 1.2±0.1 g/cm3 . Its boiling point is 294.2±15.0 °C at 760 mmHg . The compound has 4 H bond acceptors and 2 H bond donors .

Scientific Research Applications

Polyurethane Structures

1,4-Dioxane-2,6-dimethanol is used in the synthesis of polyurethane structures . The hydroxyl groups of dioxane derivatives with vicinal diols, like 1,4-dioxane-2,3-diols, are helpful for synthesizing polymer structures . The addition of dioxane derivatives to polyurethane structures can enhance their performance and degradation in the environment .

Environmental Degradation

Polyurethanes containing 1,4-Dioxane-2,6-dimethanol exhibit excellent physical characteristics and mild degradation levels after being buried in soil for a year . These polyether urethanes can break down if the rigid domain structure is exposed to moisture and if microorganisms can spread into the polymer matrix .

Thermal Properties

The thermal properties of polyurethane films can be compared using 1,4-Dioxane-2,6-dimethanol . The polyurethane samples were less thermally stable throughout the duration of the soil burial test, according to TG/DTG curves .

Chemical Structure Analysis

1,4-Dioxane-2,6-dimethanol is used in the analysis of chemical structures for efficient waste management . The structure of the most ordered morphological domains, which control moisture accessibility and enzyme diffusion in the polymer matrix, is a major determinant of a polymer’s ability to degrade .

Synthesis of Novel Polyurethane Materials

The selection of chemical components like 1,4-Dioxane-2,6-dimethanol can considerably enhance the materials structure, characteristics, and resilience against degradation . This leads to the creation of novel polyurethane materials with enhanced structures and features that also exhibit excellent stability .

Determining Spiked Contents in Polyethylene Glycol

A new method was developed for determining the spiked 1,4-dioxane contents in a polyethylene glycol 600 (PEG 600) . The optimal condition for SH-GC-MS was discussed .

Safety and Hazards

1,4-Dioxane is considered hazardous. It can harm the eyes, skin, lungs, liver, and kidneys . It may cause cancer . Workers may be harmed from exposure to 1,4-dioxane .

properties

IUPAC Name

[6-(hydroxymethyl)-1,4-dioxan-2-yl]methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12O4/c7-1-5-3-9-4-6(2-8)10-5/h5-8H,1-4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXBFGULPNNFLAV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(OC(CO1)CO)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20337860
Record name 1,4-Dioxane-2,6-dimethanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20337860
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

148.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Dioxane-2,6-dimethanol

CAS RN

54120-69-3
Record name 1,4-Dioxane-2,6-dimethanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20337860
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How was 1,4-Dioxane-2,6-dimethanol identified in these studies?

A1: Both studies employed Gas Chromatography-Mass Spectrometry (GC/MS) for the identification and quantification of the various compounds [, ]. This widely used analytical technique separates the components of a mixture based on their volatility and then identifies them based on their mass-to-charge ratio. The relative content of 1,4-Dioxane-2,6-dimethanol was determined by area normalization, indicating its presence within the complex mixture of extracted compounds.

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